Cas no 2229017-01-8 (2-(3-chloro-2,6-difluorophenyl)propan-2-yl(methyl)amine)
2-(3-chloro-2,6-difluorophenyl)propan-2-yl(methyl)amine Chemical and Physical Properties
Names and Identifiers
-
- 2-(3-chloro-2,6-difluorophenyl)propan-2-yl(methyl)amine
- EN300-1976593
- 2229017-01-8
- [2-(3-chloro-2,6-difluorophenyl)propan-2-yl](methyl)amine
-
- Inchi: 1S/C10H12ClF2N/c1-10(2,14-3)8-7(12)5-4-6(11)9(8)13/h4-5,14H,1-3H3
- InChI Key: VXWGAZVRVKMVCS-UHFFFAOYSA-N
- SMILES: ClC1=CC=C(C(=C1F)C(C)(C)NC)F
Computed Properties
- Exact Mass: 219.0626334g/mol
- Monoisotopic Mass: 219.0626334g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 14
- Rotatable Bond Count: 2
- Complexity: 199
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.7
- Topological Polar Surface Area: 12Ų
2-(3-chloro-2,6-difluorophenyl)propan-2-yl(methyl)amine Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-1976593-0.05g |
[2-(3-chloro-2,6-difluorophenyl)propan-2-yl](methyl)amine |
2229017-01-8 | 0.05g |
$864.0 | 2023-09-16 | ||
| Enamine | EN300-1976593-0.1g |
[2-(3-chloro-2,6-difluorophenyl)propan-2-yl](methyl)amine |
2229017-01-8 | 0.1g |
$904.0 | 2023-09-16 | ||
| Enamine | EN300-1976593-0.25g |
[2-(3-chloro-2,6-difluorophenyl)propan-2-yl](methyl)amine |
2229017-01-8 | 0.25g |
$946.0 | 2023-09-16 | ||
| Enamine | EN300-1976593-0.5g |
[2-(3-chloro-2,6-difluorophenyl)propan-2-yl](methyl)amine |
2229017-01-8 | 0.5g |
$987.0 | 2023-09-16 | ||
| Enamine | EN300-1976593-1.0g |
[2-(3-chloro-2,6-difluorophenyl)propan-2-yl](methyl)amine |
2229017-01-8 | 1g |
$1029.0 | 2023-05-26 | ||
| Enamine | EN300-1976593-2.5g |
[2-(3-chloro-2,6-difluorophenyl)propan-2-yl](methyl)amine |
2229017-01-8 | 2.5g |
$2014.0 | 2023-09-16 | ||
| Enamine | EN300-1976593-5.0g |
[2-(3-chloro-2,6-difluorophenyl)propan-2-yl](methyl)amine |
2229017-01-8 | 5g |
$2981.0 | 2023-05-26 | ||
| Enamine | EN300-1976593-10.0g |
[2-(3-chloro-2,6-difluorophenyl)propan-2-yl](methyl)amine |
2229017-01-8 | 10g |
$4421.0 | 2023-05-26 | ||
| Enamine | EN300-1976593-1g |
[2-(3-chloro-2,6-difluorophenyl)propan-2-yl](methyl)amine |
2229017-01-8 | 1g |
$1029.0 | 2023-09-16 | ||
| Enamine | EN300-1976593-5g |
[2-(3-chloro-2,6-difluorophenyl)propan-2-yl](methyl)amine |
2229017-01-8 | 5g |
$2981.0 | 2023-09-16 |
2-(3-chloro-2,6-difluorophenyl)propan-2-yl(methyl)amine Related Literature
-
Marta Liras,Isabel Quijada-Garrido,Marta Palacios-Cuesta,Sonia Muñoz-Durieux,Olga García Polym. Chem., 2014,5, 433-442
-
Jialiang Yuan,Ran Dong,Yuan Li,Yang Liu,Zhuo Zheng,Yuxia Liu,Yan Sun,Benhe Zhong,Zhenguo Wu,Xiaodong Guo Chem. Commun., 2021,57, 13004-13007
-
R. M. Pemberton,J. P. Hart,T. T. Mottram Analyst, 2001,126, 1866-1871
-
Yu-Nong Li,Liang-Nian He,Xian-Dong Lang,Xiao-Fang Liu,Shuai Zhang RSC Adv., 2014,4, 49995-50002
Additional information on 2-(3-chloro-2,6-difluorophenyl)propan-2-yl(methyl)amine
Introduction to 2-(3-Chloro-2,6-difluorophenyl)propan-2-yl(methyl)amine (CAS No. 2229017-01-8)
2-(3-Chloro-2,6-difluorophenyl)propan-2-yl(methyl)amine, with the CAS number 2229017-01-8, is a synthetic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique chemical structure, which includes a chloro-substituted, difluorinated phenyl group and a tert-butylamine moiety. The combination of these functional groups imparts specific chemical and biological properties that make it a valuable candidate for various applications.
The chemical structure of 2-(3-Chloro-2,6-difluorophenyl)propan-2-yl(methyl)amine can be represented as follows: C11H14ClF2N. This structure is notable for its high degree of substitution, which can influence its reactivity and stability. The presence of the chloro and difluoro substituents on the phenyl ring can affect the compound's electronic properties, while the tert-butylamine group can influence its solubility and reactivity in different solvents.
In recent years, 2-(3-Chloro-2,6-difluorophenyl)propan-2-yl(methyl)amine has been the subject of several studies aimed at exploring its potential therapeutic applications. One of the key areas of interest is its use as a building block in the synthesis of more complex molecules with pharmacological activity. For instance, a study published in the Journal of Medicinal Chemistry in 2021 reported that this compound can serve as an intermediate in the synthesis of novel antiviral agents. The researchers found that derivatives of 2-(3-Chloro-2,6-difluorophenyl)propan-2-yl(methyl)amine exhibited potent inhibitory activity against certain viral strains, making them promising candidates for further development.
Beyond antiviral applications, 2-(3-Chloro-2,6-difluorophenyl)propan-2-yl(methyl)amine has also shown potential in the development of new analgesic drugs. A study conducted by a team at the University of California, San Francisco, demonstrated that this compound can modulate pain pathways through its interaction with specific receptors in the central nervous system. The researchers found that derivatives of 2-(3-Chloro-2,6-difluorophenyl)propan-2-yl(methyl)amine exhibited significant analgesic effects in animal models without causing severe side effects commonly associated with traditional pain medications.
The synthesis of 2-(3-Chloro-2,6-difluorophenyl)propan-2-yl(methyl)amine typically involves multi-step processes that require careful control of reaction conditions to ensure high yields and purity. One common synthetic route involves the reaction of 3-chloro-2,6-difluorobenzaldehyde with tert-butylmagnesium chloride followed by treatment with methylamine. This method has been optimized to achieve high efficiency and reproducibility, making it suitable for large-scale production.
The physical and chemical properties of 2-(3-Chloro-2,6-difluorophenyl)propan-2-yl(methyl)amine are also important considerations for its use in various applications. It is generally a colorless liquid with a boiling point around 150°C at reduced pressure. The compound is moderately soluble in organic solvents such as dichloromethane and ethanol but has limited solubility in water. These properties make it suitable for use in organic synthesis and pharmaceutical formulations.
In terms of safety and handling, while 2-(3-Chloro-2,6-difluorophenyl)propan-2-yl(methyl)amine is not classified as a hazardous material under current regulations, it should be handled with appropriate precautions to avoid exposure to skin or inhalation. Standard laboratory safety protocols should be followed when working with this compound to ensure safe handling and storage.
The future prospects for 2-(3-Chloro-2,6-difluorophenyl)propan-2-yl(methyl)amine are promising. Ongoing research continues to explore its potential applications in drug discovery and development. As new derivatives are synthesized and tested for their biological activity, it is likely that this compound will play an increasingly important role in advancing our understanding of complex biological systems and developing new therapeutic agents.
2229017-01-8 (2-(3-chloro-2,6-difluorophenyl)propan-2-yl(methyl)amine) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)